Cas no 125988-01-4 ((5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester)

(5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester is a chiral intermediate widely used in the synthesis of pharmaceuticals and fine chemicals. Its key structural features—a cyano group, hydroxyl group, and keto functionality—make it a versatile building block for asymmetric synthesis. The tert-butyl ester moiety enhances stability and solubility, facilitating handling and purification. The (5R)-configuration ensures high stereoselectivity in downstream reactions, making it valuable for producing enantiomerically pure compounds. This compound is particularly useful in the preparation of β-hydroxy carbonyl derivatives and other bioactive molecules. Its well-defined stereochemistry and functional group compatibility contribute to its utility in medicinal chemistry and process optimization.
(5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester structure
125988-01-4 structure
Product Name:(5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester
CAS No:125988-01-4
MF:C11H17NO4
MW:227.2569835186
MDL:MFCD16251319
CID:835945
PubChem ID:9794547
Update Time:2025-05-23

(5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl 6-cyano-5-hydroxy-3-oxohexanoate
    • Hexanoic acid, 6-cyano-5-hydroxy-3-oxo-, 1,1-dimethylethyl ester, (R)-
    • (5R)-1,1-Dimethylethyl 6-cyano-5-hydroxy-3-oxohexanoate
    • tert-Butyl (R)-6-Cyano-5-hydroxy-3-oxohexanoate
    • (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester
    • tert-butyl (5R)-6-cyano-5-hydroxy-3-oxohexanoate
    • Ats-6
    • R-tert-Butyl 6-Cyano-5-hydroxy-3-oxohexanoate
    • (3S)-3-{[(tert-butoxy)carbonyl]aMino}hex-5-enoic acid
    • (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoicd-Tert-Butyl Ester
    • (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid 1,1-DiMethylethyl Ester
    • Hexanoic acid, 6-cyano-5-hydroxy-3-oxo-, 1,1-diMethylethyl ester, (5R)-
    • Atorvastatin Impurity 59
    • MFCD16251319
    • (5R)-1,1-dimethylethyl 6-cyano-5-hydroxy-3-oxo -hexanoate
    • CS-11371
    • DA-17976
    • CS-0254365
    • A855116
    • SCHEMBL583480
    • (R)-1,1-dimethylethyl 6-cyano-5-hydroxy-3oxohexanoate
    • (5R)-1,1-dimethylethyl 6-cyano-5-hydroxy-3-oxo-hexanoate
    • t-butyl (r)-6-cyano-5-hydroxy-3-oxohexanoate
    • CCQZKUWBWPJBPY-MRVPVSSYSA-N
    • (R)-tert-Butyl6-cyano-5-hydroxy-3-oxohexanoate
    • (R)-1,1-dimethylethyl 6-cyano-5hydroxy-3-oxohexanoate
    • (R)-1,1-dimethyl-ethyl 6-cyano-5-hydroxy-3-oxohexanoate
    • (R)-tert-butyl 6-cyano-5-hydroxy-3-oxohexanoate;tert-Butyl (R)-6-Cyano-5-hydroxy-3-oxohexanoate
    • 125988-01-4
    • J-005312
    • AKOS022184066
    • (R)-1,1-dimethylethyl 6-cyano-5-hydroxy-3-oxohexanoate
    • AC2585
    • MDL: MFCD16251319
    • Inchi: 1S/C11H17NO4/c1-11(2,3)16-10(15)7-9(14)6-8(13)4-5-12/h8,13H,4,6-7H2,1-3H3/t8-/m1/s1
    • InChI Key: CCQZKUWBWPJBPY-MRVPVSSYSA-N
    • SMILES: O(C(CC(C[C@@H](CC#N)O)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 227.11581
  • Monoisotopic Mass: 227.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.124±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 393.2±32.0 °C at 760 mmHg
  • Flash Point: 191.6±25.1 °C
  • Solubility: Slightly soluble (13 g/l) (25 º C),
  • PSA: 87.39
  • LogP: 0.95198
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

(5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester Security Information

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:125988-01-4)阿托伐他汀钙中间体A6
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Additional information on (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester

(5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester (CAS No. 125988-01-4)

(5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester (CAS No. 125988-01-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its chiral center, which imparts specific stereochemical properties, and its functional groups, which include a cyano group, a hydroxyl group, and a tert-butyl ester moiety.

The cyano group in (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester is particularly noteworthy due to its ability to participate in a wide range of chemical reactions. This functional group can undergo nucleophilic addition reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of the cyano group can influence the electronic properties of the molecule, which is crucial for applications in materials science and organic electronics.

The hydroxyl group in (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester adds another layer of reactivity and functionality. Hydroxyl groups are known for their ability to form hydrogen bonds, which can significantly affect the solubility and stability of the compound. In pharmaceutical research, hydroxyl groups are often targeted for modification to enhance the bioavailability and pharmacokinetic properties of drug candidates.

The tert-butyl ester moiety in (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester is a protective group that can be selectively cleaved under mild conditions to release the corresponding carboxylic acid. This feature makes the compound an excellent precursor for the synthesis of carboxylic acid derivatives, which are important intermediates in various synthetic pathways. The tert-butyl ester also imparts increased stability to the molecule, making it suitable for long-term storage and handling.

Recent studies have highlighted the potential of (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester in drug discovery and development. For instance, researchers at the University of California have explored its use as a scaffold for the design of novel inhibitors targeting specific enzymes involved in metabolic disorders. The chiral center in the compound allows for the synthesis of enantiomerically pure derivatives, which can exhibit distinct biological activities due to their different spatial configurations.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University investigated the role of (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester as a building block for constructing peptidomimetics with enhanced bioactivity and reduced toxicity. The unique combination of functional groups in this compound provides a versatile platform for introducing multiple points of modification, enabling the fine-tuning of molecular properties to meet specific therapeutic requirements.

Furthermore, (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester has shown promise in materials science applications. Researchers at MIT have utilized this compound as a monomer for polymer synthesis, resulting in polymers with tunable mechanical properties and thermal stability. The presence of the cyano group and hydroxyl group allows for controlled polymerization reactions, leading to materials with tailored functionalities for use in advanced technologies such as flexible electronics and biomedical devices.

In conclusion, (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester (CAS No. 125988-01-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development, particularly in pharmaceuticals and materials science. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:125988-01-4)阿托伐他汀钙中间体A6
LE25872095
Purity:99%
Quantity:25KG,200KG,1000KG
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